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Compound of Interest

Compound Name: JTP-70902

Cat. No.: B1673107

Essential Safety and Handling Guide for JTP-70902

Disclaimer: A specific Material Safety Data Sheet (MSDS) for JTP-70902 is not publicly
available. The following guidance is based on general laboratory best practices for handling
potent, solid-phase research compounds and their solutions in dimethyl sulfoxide (DMSO). It is
imperative to supplement this information with a risk assessment specific to your laboratory's

protocols and facilities.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling JTP-70902. Adherence to these procedures is critical

for ensuring personnel safety and maintaining experimental integrity.

Properties of JTP-70902

Property Value

Physical State Solid powder

Solubility Soluble in DMSO
Storage (Short-term) 0 - 4 °C (days to weeks)
Storage (Long-term) -20 °C (months to years)

o N Shipped under ambient temperature as a non-
Shipping Condition )
hazardous chemical.
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The required
PPE varies depending on the physical state of the compound being handled.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Eye/Face _ ) Respiratory
Task ] Hand Protection  Body Protection ]
Protection Protection
Use of a certified
chemical fume
hood is the
primary
ANSI z87.1 engineering
Handling Solid compliant safety Powder-free control. If
Powder (e.g., glasses with side  nitrile gloves. Fully-buttoned weighing outside
weighing, shields or Consider double-  laboratory coat. a fume hood, a
aliquoting) chemical splash gloving. NIOSH-approved

goggles.

N95 respirator is
recommended to
prevent

inhalation of fine

particles.

Handling DMSO

Solution

Chemical splash
goggles or a face
shield worn over

safety glasses.[1]

Butyl rubber,
fluoroelastomer,
or thick (15 mil)
latex gloves are
recommended as
DMSO can
penetrate
standard nitrile
gloves.[2][3] If
using nitrile
gloves, they
should be for
incidental contact
only and
changed
immediately

upon any splash.

(2]

Chemical-
resistant lab coat
or apron worn
over a standard

lab coat.

All work with
DMSO solutions
should be
conducted in a
certified chemical
fume hood to
minimize vapor

inhalation.[4]
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Operational and Disposal Plans
Engineering Controls

» Ventilation: Always handle JTP-70902, both in solid and solution form, within a certified
chemical fume hood or other appropriate ventilated enclosure to minimize inhalation
exposure.[5][6][7]

o Safety Equipment: Ensure easy access to an eyewash station and a safety shower.[1][5]

Experimental Protocols

Handling the Solid Compound:

» Preparation: Before handling, decontaminate the work surface within the fume hood. Lay
down absorbent, disposable bench paper.[3]

» Weighing: To minimize the dispersal of powder, use a spatula to transfer small amounts.
Avoid pouring directly from the bottle.[8] Keep the container closed when not in use.

o Cleanup: After handling, carefully wipe down the work surface, balance, and any equipment
with a damp cloth or towel to collect any residual powder. Dispose of all contaminated
materials as hazardous waste.

Preparing and Handling DMSO Solutions:

e Solvent Safety: DMSO is a penetration enhancer, meaning it can carry dissolved substances
like JTP-70902 through the skin.[2][4] Exercise extreme caution and avoid all skin contact.

 Dissolving: Slowly add the pre-weighed JTP-70902 powder to the DMSO in a suitable
container within the fume hood.

» Transferring: Use appropriate pipettes or other liquid handling devices for transferring the
solution. Never use mouth suction.[5][6]

» Post-Handling: After use, decontaminate all surfaces and equipment. Wash hands
thoroughly with soap and water, even after wearing gloves.[6][7]
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Disposal Plan

o Solid Waste: All disposable materials contaminated with JTP-70902 (e.g., gloves, bench
paper, pipette tips, empty vials) must be collected in a designated, sealed, and clearly
labeled hazardous waste container.

e Liquid Waste: Unused or waste solutions of JTP-70902 in DMSO should be collected in a
separate, compatible, and clearly labeled hazardous waste container. Do not pour chemical
waste down the drain.[9]

o Waste Pickup: Follow your institution's guidelines for the disposal of chemical waste. Contact
your Environmental Health and Safety (EH&S) department to schedule a waste pickup.[9]
[10]

Emergency Procedures
« Spills:

o

Alert personnel in the immediate area.[7][11]

o

For a small spill, if you are trained and have the appropriate spill kit, contain the spill by
working from the outside in with an absorbent material.[12][13]

o

For a large spill, evacuate the area, close the doors, and contact your institution's
emergency response team or EH&S.[14]

(¢]

Avoid breathing vapors from the spill.[14]
e Personnel Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at
least 15 minutes and remove any contaminated clothing.[5][13] Seek immediate medical
attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes using an eyewash
station.[5] Seek immediate medical attention.

o Inhalation: Move to fresh air immediately. Seek medical attention.
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Caption: Workflow for the safe handling of JTP-70902.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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